![molecular formula C8H8FNO B1340894 5-Fluoro-2,3-dihydro-benzofuran-3-ylamine CAS No. 885280-83-1](/img/structure/B1340894.png)
5-Fluoro-2,3-dihydro-benzofuran-3-ylamine
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Overview
Description
5-Fluoro-2,3-dihydro-benzofuran-3-ylamine hydrochloride is a chemical compound with the CAS Number: 1187927-83-8 . It has a molecular weight of 189.62 and its linear formula is C8H9ClFNO . It is a white solid .
Synthesis Analysis
The synthesis of this compound hydrochloride involves a multi-step reaction with 2 steps . The first step involves diphenyl phosphoryl azide and 1,8-diazabicyclo [5.4.0]undec-7-ene in toluene at 0 - 20 °C . The second step involves water and tetrahydrofuran for 2 hours at 50 °C .
Molecular Structure Analysis
The IUPAC name of this compound is 5-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride . The InChI code is 1S/C8H8FNO.ClH/c9-5-1-2-8-6 (3-5)7 (10)4-11-8;/h1-3,7H,4,10H2;1H .
Physical And Chemical Properties Analysis
This compound hydrochloride is a white solid with a molecular weight of 189.62 . Its linear formula is C8H9ClFNO .
Scientific Research Applications
Antimicrobial Applications : A study by Chundawat, Sharma, & Bhagat (2014) explored the synthesis of fluorine-containing 4-benzofuran-2-yl-6-phenyl-pyrimidin-2-ylamines and their potential as antimicrobial agents. This research highlights the use of 5-Fluoro-2,3-dihydro-benzofuran-3-ylamine derivatives in combating microbial infections.
Antiviral and Cytostatic Properties : Mikhailopulo et al. (1991) investigated the synthesis of 3'-deoxy-3'-fluoro- and 2'-azido-2',3'-dideoxy-3'-fluoro-D-ribofuranosides of natural heterocyclic bases, including applications in antiviral and cytostatic treatments (Mikhailopulo et al., 1991).
Cancer Chemotherapy : Research on fluorinated pyrimidines, like 5-fluorouracil, has shown their effectiveness in cancer chemotherapy. Heidelberger & Ansfield (1963) presented a review of the clinical applications of such compounds in cancer patients (Heidelberger & Ansfield, 1963).
Synthesis of Novel Compounds : The work by Ichikawa, Wada, Fujiwara, & Sakoda (2002) demonstrated the synthesis of ring-fluorinated hetero- and carbocycles, showcasing the utility of 1,1-difluoro-1-alkenes in creating new chemical structures (Ichikawa et al., 2002).
Safety and Hazards
When handling 5-Fluoro-2,3-dihydro-benzofuran-3-ylamine hydrochloride, it’s important to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use personal protective equipment and wear chemical impermeable gloves . Ensure adequate ventilation and remove all sources of ignition . In case of accidental release, evacuate personnel to safe areas and keep people away from and upwind of spill/leak .
Properties
IUPAC Name |
5-fluoro-2,3-dihydro-1-benzofuran-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-3,7H,4,10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSCBVVODVORHGP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=C(O1)C=CC(=C2)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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